2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one

• IUPAC Name: 2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H17N5O/c20-12-6-9-15-13(19-12)10-2-4-11(5-3-10)18-14-16-7-1-8-17-14/h1,6-11H,2-5H2,(H,15,19,20)(H,16,17,18)
• InChI Key: WBZBPCJWUXBKFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NC=CC(=O)N2)NC3=NC=CC=N3
• Molecular Formula: C14H17N5O
• Molecular Weight: 271.32 g/mol

Description

2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one, also known as C16, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. It belongs to the class of compounds known as protein kinase inhibitors, which are designed to target specific enzymes involved in cancer cell growth and proliferation.

Mechanism of Action

2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one works by binding to the active site of Aurora A and B kinases, which are involved in the regulation of cell division and proliferation. By inhibiting the activity of these enzymes, this compound prevents cancer cells from dividing and proliferating, ultimately leading to cell death. This compound has also been shown to induce apoptosis in cancer cells, further contributing to its anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It inhibits the activity of Aurora A and B kinases, leading to decreased cell division and proliferation. This compound also induces apoptosis in cancer cells, leading to cell death. In addition, this compound has been shown to inhibit the growth and metastasis of tumors in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one in lab experiments is its specificity for Aurora A and B kinases. This allows researchers to study the effects of inhibiting these enzymes on cancer cell growth and proliferation. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments. In addition, the cost of this compound can be a limiting factor for some researchers.

Future Directions

There are several future directions for research on 2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one. One area of interest is the development of combination therapies that include this compound, as it has been shown to enhance the efficacy of other anti-cancer drugs. Another area of interest is the development of this compound analogs that may have improved efficacy or reduced toxicity. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential use in cancer treatment.

Synthesis Methods

The synthesis of 2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one involves several steps, including the reaction of 2-aminopyrimidine with cyclohexanone, followed by the reaction of the resulting compound with 4-chloro-2-fluoroaniline. The final step involves the conversion of the resulting intermediate to this compound using a palladium-catalyzed coupling reaction. The synthesis of this compound has been optimized to maximize yield and purity, and the compound is now commercially available for research purposes.

Scientific Research Applications

2-[4-(pyrimidin-2-ylamino)cyclohexyl]-1H-pyrimidin-6-one has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the activity of several protein kinases, including Aurora A and B, which are involved in cell division and proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In preclinical studies, this compound has demonstrated efficacy against a variety of cancer cell lines, including breast, lung, and colon cancer.